Cas no 87365-29-5 ( )

• Product Name: &nbsp
• CAS No: 87365-29-5
• MF: C₁₈H₁₃N₃O₄
• MW: 335.313524007797
• CID: 992482
• PubChem ID: 341612
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3-[2-(1,3-dioxoisoindol-2-yl)ethyl]-2H-phthalazine-1,4-dione
• 87365-29-5
• NSC-374049
• NSC374049
• DTXSID80321386
•  

• Inchi： 1S/C18H13N3O4/c22-15-11-5-1-2-6-12(11)18(25)21(19-15)10-9-20-16(23)13-7-3-4-8-14(13)17(20)24/h1-8H,9-10H2,(H,19,22)
• InChI Key： CDDQOIQYLHCEEU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCN1C(C2C=CC=CC=2C(N1)=O)=O)=O

Computed Properties

• Exact Mass: 335.09060590g/mol
• Monoisotopic Mass: 335.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.8Ų